molecular formula C17H16ClFO3 B8326833 4-Tert-butyl-2-(2-chloro-4-fluorophenoxy)benzoic acid

4-Tert-butyl-2-(2-chloro-4-fluorophenoxy)benzoic acid

Cat. No.: B8326833
M. Wt: 322.8 g/mol
InChI Key: GNEGXACVCSFLPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Tert-butyl-2-(2-chloro-4-fluorophenoxy)benzoic acid is a useful research compound. Its molecular formula is C17H16ClFO3 and its molecular weight is 322.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16ClFO3

Molecular Weight

322.8 g/mol

IUPAC Name

4-tert-butyl-2-(2-chloro-4-fluorophenoxy)benzoic acid

InChI

InChI=1S/C17H16ClFO3/c1-17(2,3)10-4-6-12(16(20)21)15(8-10)22-14-7-5-11(19)9-13(14)18/h4-9H,1-3H3,(H,20,21)

InChI Key

GNEGXACVCSFLPX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)C(=O)O)OC2=C(C=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a pressure-vessel, a stirring mixture of 2-bromo-4-tert-butylbenzoic acid (1.00 g, 3.89 mmol) and 2-chloro-4-fluorophenol (860 mg, 620 μL, 5.87 mmol) in toluene (20 mL) was added Cs2CO3 (2.53 g, 7.78 mmol) followed by copper(I) triflate benzene complex (98 mg, 0.19 mmol). The sealed vessel was heated to 120° C. for 16 h. After cooling to room temperature, the reaction mixture was partitioned between 50 mL EtOAc and 50 mL H2O. The aqueous layer was acidified using 2.0 N HCl(aq) and re-extracted with EtOAc. The combined organic solution was dried over Na2SO4, filtered, and concentrated. The residue was purified via silica gel chromatography using 0-3% MeOH/CH2Cl2 to give the product, 4-tert-butyl-2-(2-chloro-4-fluorophenoxy)benzoic acid as a white solid (907 mg, 2.81 mmol) in 72% yield. LC/MS: m/z 323.2 (M+H)+ at 1.99 min (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
620 μL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Cs2CO3
Quantity
2.53 g
Type
reactant
Reaction Step Two

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